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Compound of Interest

Compound Name: Piflufolastat

Cat. No.: B606989

Essential protocols for the safe handling, application, and disposal of Piflufolastat F18 in a
laboratory setting, ensuring the protection of researchers and the integrity of scientific
investigations.

Piflufolastat F18, commercially known as Pylarify®, is a radioactive diagnostic agent
instrumental in positron emission tomography (PET) imaging for prostate cancer research.[1]
As with any radiopharmaceutical, adherence to stringent safety protocols is paramount to
minimize radiation exposure and ensure a safe laboratory environment. This guide provides
essential, immediate safety and logistical information for researchers, scientists, and drug
development professionals.

Immediate Safety Measures & Personal Protective
Equipment (PPE)

Piflufolastat F18 is a radioactive material and should only be handled by personnel qualified
by training and experience in the safe use of radionuclides.[1][2][3] The fundamental principle
of radiation safety, ALARA (As Low As Reasonably Achievable), must be strictly observed to
minimize radiation exposure.[4]

Engineering Controls:

e Ventilation and Containment: Work with Piflufolastat F18 should be conducted in a well-
ventilated area.[5] The use of process enclosures, containment technology, or other
engineering controls is recommended to keep airborne levels below exposure limits.[5]
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» Designated Work Area: All handling of Piflufolastat F18 must occur in a designated area.[2]

[5]

» Emergency Equipment: Ensure that eyewash stations and safety showers are in close
proximity to the workstation.[5]

Personal Protective Equipment (PPE):

A comprehensive PPE strategy is crucial when handling Piflufolastat F18.

PPE Component Specification Rationale

To prevent skin contact and
Gloves Waterproof gloves absorption of the radioactive

material.[1]

To minimize radiation dose to

o o Effective radiation shielding, the hands and body during
Radiation Shielding ) ) ) ) ) )
including syringe shields handling and preparation.[1][2]
[3]
) Safety glasses with side To protect the eyes from
Eye Protection )
shields or goggles splashes.[5]

Recommended to protect the

Face Protection Face shield entire face from potential
splashes.[5]
To protect skin and clothing
Lab Coat Standard laboratory coat

from contamination.

To be used if exposure limits
NIOSH/MSHA or European

Respiratory Protection Standard EN 149 approved

are exceeded or if irritation or

) other symptoms are
respirator _
experienced.[5]

Procedural Guidelines for Handling and Disposal

Adherence to a systematic workflow is essential for minimizing risk and ensuring the accuracy
of experimental results.
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Preparation and Handling Protocol:

» Authorization: Only authorized and trained personnel should handle Piflufolastat F18.[1][2]

[3]

o Aseptic Technique: Use aseptic techniques throughout the preparation and handling process
to maintain sterility.[3]

» Visual Inspection: Before use, visually inspect the solution. It should be a clear, colorless
solution. Do not use if it contains particulate matter or is discolored.[3]

o Dose Calibration: Assay the dose in a suitable dose calibrator before administration or use in
experiments.[3]

» Shielding: At all times, use appropriate radiation shielding, including lead pigs for vials and
syringe shields for administration.[1][2][3]

o Personal Hygiene: Wash hands and face before breaks and immediately after handling the
product.[5]

Storage:
» Store Piflufolastat F18 at 20-25°C (68-77°F).[1]

o Keep the vial upright in its original container with radiation shielding.[1]

» Adhere to the expiration date and time provided on the container label. The product should
be used within 10 hours from the time of the end of synthesis.[1]

Disposal Plan:

Dispose of any unused Piflufolastat F18 in compliance with applicable regional, national, and
local laws and regulations for radioactive waste.[2][5] Local regulations may be more stringent
than regional or national requirements.[5]

Emergency Procedures
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In the event of an emergency, immediate and appropriate action is critical. In all instances of
exposure or suspected exposure, notify the Radiation Safety Officer immediately.[2][5]

» Eye Contact: Immediately irrigate the eyes with copious amounts of water for at least 15
minutes, ensuring to separate the eyelids with fingers. Seek medical attention if irritation
persists.[2][5]

o Skin Contact: Immediately wash the affected skin with copious amounts of water for at least
15 minutes while removing any contaminated clothing and shoes. If irritation persists, seek
medical attention.[2]

 Inhalation: Move the individual to fresh air. Provide oxygen or artificial respiration if needed.

[2][5]

 Ingestion: Never give anything by mouth to an unconscious person. Rinse the mouth
thoroughly with water.[2]

o Spills: Contain the spillage and collect it with a non-combustible absorbent material (e.g.,
sand, earth, diatomaceous earth, vermiculite). Place the material in a suitable, closed
container for disposal according to local regulations.[2]

Quantitative Safety Data

The following table summarizes key quantitative data related to Piflufolastat F18.

Parameter Value Reference
Recommended Dose Range 296 - 370 MBq (8 - 10 mCi) [3]

L . 4.3 mSv from a 370 MBq (10
Radiation Effective Dose [4]

mCi) dose

Kidneys: 45.5 mGy, Liver: 13.7

Critical Organ Radiation Doses

mGy, Spleen: 10 mGy

[4]

Storage Temperature

20-25°C (68-77°F)

[1]

Use Within

10 hours from end of synthesis

[1]
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Piflufolastat Handling Workflow

The following diagram illustrates the key steps and decision points in the safe handling of
Piflufolastat F18.
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Piflufolastat F18 Handling Workflow
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Caption: Workflow for safe handling of Piflufolastat F18.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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